But-2-enedioic acid;1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]ethanone

• CAS No.: 3598-37-6
• Product Name: But-2-enedioic acid;1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]ethanone
• Molecular Formula: C19H22N2OS.C4H4O4
• Molecular Weight: 442.5 g/mol
• IUPAC Name: but-2-enedioic acid;1-[10-[3-(dimethylamino)propyl]phenothiazin-2-yl]ethanone
• Standard InChI: InChI=1S/C19H22N2OS.C4H4O4/c1-14(22)15-9-10-19-17(13-15)21(12-6-11-20(2)3)16-7-4-5-8-18(16)23-19;5-3(6)1-2-4(7)8/h4-5,7-10,13H,6,11-12H2,1-3H3;1-2H,(H,5,6)(H,7,8)
• Standard InChIKey: FQRHOOHLUYHMGG-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.C(=C/C(=O)O)\C(=O)O
• SMILES: CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.C(=CC(=O)O)C(=O)O
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)SC3=CC=CC=C3N2CCCN(C)C.C(=CC(=O)O)C(=O)O
• Appearance: Yellow Solid
• Melting Point: 135-138°C
• Description: Acepromazine Maleate is the maleate salt of acepromazine, a phenothiazine derivative with depressant effect on the central nervous system. Acepromazine acts as a dopamine receptor antagonist in the CNS, thereby causing sedation, muscular relaxation and a reduction in spontaneous activity. Its fast-acting neuroleptic effect with low toxicity is of particular value in veterinary medicine.; A phenothiazine that is used in the treatment of PSYCHOSES.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 61-00-7 (Parent)
• Synonyms: 1-[10-[3-(Dimethylamino)propyl]-10H-phenothiazin-2-yl]ethanone (2Z)-2-Butenedioate; 10-[3-(Dimethylamino)propyl]phenothiazin-2-yl Methyl Ketone Maleate; Acepran; Acepromazine Monomaleate; Acetylpromazine Maleate; Anatran; Atravet; Calmivet; Calmo Neosan; NSC 264522; Notensil; Notenzil; Plegicil; Sedalin; Soprontin
• PubChem Compound: 19189
• Last Modified: Nov 11 2021